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Compound of Interest

Compound Name: Volemitol

Cat. No.: B7822156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Volemitol, a seven-carbon sugar alcohol, serves as a significant, naturally occurring

carbohydrate in specific plant species, particularly within the Primula genus. Its unique

properties and metabolic pathway make it a valuable tool for researchers studying

carbohydrate metabolism, photosynthesis, and carbon allocation in plants. While its application

in animal and microbial systems is less explored, its potential as a metabolic tracer and a

precursor for chiral drug synthesis warrants further investigation.

This document provides a comprehensive overview of the current and potential applications of

volemitol in metabolic research, complete with quantitative data, detailed experimental

protocols, and visual representations of associated pathways and workflows.

Data Presentation
Table 1: Concentration of Volemitol and Related
Carbohydrates in Primula × polyantha

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b7822156?utm_src=pdf-interest
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbohydrate
Concentration in Source
Leaves (mg/g fresh weight)

Molar Concentration in
Phloem Sap (mol/mol %)

Volemitol Up to 50 ~24%

Sedoheptulose 36 Not Reported

Sucrose 4 ~63%

Data extracted from studies on the horticultural hybrid polyanthus, demonstrating that

volemitol is a major nonstructural carbohydrate.[1]

Table 2: Kinetic Properties of Sedoheptulose Reductase
from Primula × polyantha

Parameter Value

Optimal pH 7.0 - 8.0

Apparent Km for Sedoheptulose 21 mM

Apparent Km for NADPH 0.4 mM

This novel enzyme is responsible for the biosynthesis of volemitol from sedoheptulose.[1]

Mandatory Visualization
Biosynthesis of Volemitol
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Sample Preparation

Enzyme Assay

Data Analysis

Plant Leaf Tissue
(e.g., Primula)

Homogenize in
Extraction Buffer

Centrifuge to
remove debris

Collect Supernatant
(Crude Enzyme Extract)

Add Enzyme Extract
to start reaction

Enzyme Source

Prepare Assay Mixture:
- Buffer (pH 7.0-8.0)

- Sedoheptulose
- NADPH

Incubate at optimal
temperature

Monitor NADPH oxidation at 340 nm
(Decrease in Absorbance)

Calculate Enzyme Activity
(U/mg protein)

Absorbance Data

Determine Kinetic Parameters
(Km, Vmax)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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